Cas no 1123169-18-5 ((2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester)

• Product Name: (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester
• CAS No: 1123169-18-5
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• MDL: MFCD11858323
• CID: 4776627
• Update Time: 2025-05-19

(2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester
• SB30728
• ethyl 2-(4-bromo-2-acetamidophenyl)acetate
• (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester, AldrichCPR

• MDL： MFCD11858323
• Inchi： 1S/C12H14BrNO3/c1-3-17-12(16)6-9-4-5-10(13)7-11(9)14-8(2)15/h4-5,7H,3,6H2,1-2H3,(H,14,15)
• InChI Key： WFQICSIAQMOEGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester

Recent Advances in the Study of (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester (CAS: 1123169-18-5)

In recent years, the compound (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester (CAS: 1123169-18-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and acetyl amino functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways for (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving bromination and esterification, achieving a high yield of the target compound. The study also emphasized the importance of optimizing reaction conditions to minimize by-products, which is crucial for industrial-scale production.

Another significant research effort, documented in *Bioorganic & Medicinal Chemistry Letters*, investigated the compound's potential as an anti-inflammatory agent. The study demonstrated that (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester exhibits potent inhibitory effects on key inflammatory markers, such as COX-2 and TNF-α. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

In addition to its anti-inflammatory properties, recent research has also explored the compound's role in oncology. A preprint available on *ChemRxiv* reported that (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester shows selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the bromophenyl moiety may interact with specific cellular targets, leading to apoptosis. However, the exact mechanism remains under investigation.

Despite these promising findings, challenges remain in the development of (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, (2-Acetylamino-4-bromo-phenyl)-acetic acid ethyl ester (CAS: 1123169-18-5) represents a versatile and promising candidate in pharmaceutical research. Its diverse biological activities and relatively straightforward synthesis make it an attractive target for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in inflammation and oncology.